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Compound of Interest

Compound Name: 4-Phenoxyphenylacetonitrile

Cat. No.: B151008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
phenoxyphenylacetonitrile (CAS RN: 92163-15-0), a chemical intermediate utilized in various

research and development applications. Due to its potential hazards, strict adherence to safety

protocols is imperative to ensure the well-being of laboratory personnel and the protection of

the environment. This document outlines the known hazards, recommended handling

procedures, personal protective equipment, emergency response, and disposal of 4-
phenoxyphenylacetonitrile.

Hazard Identification and Classification
4-Phenoxyphenylacetonitrile is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.
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GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictograms:

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling.

Property Value

CAS Number 92163-15-0

Molecular Formula C₁₄H₁₁NO

Molecular Weight 209.24 g/mol

Toxicological Data
While specific quantitative toxicity data (LD₅₀/LC₅₀) for 4-phenoxyphenylacetonitrile is not

readily available in the reviewed literature, data for structurally related compounds can provide

an indication of its potential toxicity. It is crucial to handle this compound with the assumption of

high toxicity.
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Compound Route Species LD₅₀/LC₅₀ Reference

4-

Chlorophenylace

tonitrile

Oral Rat 50 mg/kg [1]

4-

Chlorophenylace

tonitrile

Intraperitoneal Mouse 27 mg/kg [1]

Benzyl Cyanide Oral Rat 270 mg/kg [2][3]

Benzyl Cyanide Dermal Rabbit 270 mg/kg [4][5]

Benzyl Cyanide Inhalation Rat 430 mg/m³ (2 h) [4][5]

Safe Handling and Storage
Adherence to proper handling and storage protocols is the primary defense against exposure.

Engineering Controls
Ventilation: All work with 4-phenoxyphenylacetonitrile, including weighing, preparing

solutions, and running reactions, must be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE selection based on the handling

procedure.
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Routine Handling (Weighing, Solution Prep)

Risk of Splash or Aerosol Generation

Spill Response

Routine Operations

Standard PPE:
- Safety Goggles

- Nitrile Gloves (double-gloved)
- Lab Coat

Operations with Splash/Aerosol Potential

Enhanced PPE:
- Chemical Splash Goggles

- Face Shield
- Chemical-Resistant Apron

- Nitrile Gloves (double-gloved)

Spill Cleanup

Emergency PPE:
- Supplied-Air Respirator (if large spill)

- Chemical-Resistant Suit
- Heavy-Duty Gloves

- Chemical-Resistant Boots
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Spill Response Workflow

Spill Detected

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE for Spill Cleanup

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Institutional Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Chlorophenylacetonitrile - Wikipedia [en.wikipedia.org]

2. fishersci.de [fishersci.de]

3. Benzyl cyanide - Sciencemadness Wiki [sciencemadness.org]

4. cdhfinechemical.com [cdhfinechemical.com]

5. kasturiaromatics.com [kasturiaromatics.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Phenoxyphenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151008#safety-and-handling-precautions-for-4-
phenoxyphenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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